Cas no 23404-72-0 (L-Leucine,N-[1-oxo-5-(1H-purin-6-ylthio)pentyl]-, ethyl ester (9CI))

• Product name: L-Leucine,N-[1-oxo-5-(1H-purin-6-ylthio)pentyl]-, ethyl ester (9CI)
• CAS No: 23404-72-0
• MF: C₁₈H₂₇N₅O₃S
• MW: 393.503682374954
• CID: 275769
• PubChem ID: 3309700

L-Leucine,N-[1-oxo-5-(1H-purin-6-ylthio)pentyl]-, ethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Leucine,N-[1-oxo-5-(1H-purin-6-ylthio)pentyl]-, ethyl ester (9CI)
• ethyl 4-methyl-2-[5-(7H-purin-6-ylsulfanyl)pentanoylamino]pentanoate
• NSC172758
• DTXSID90391318
• 23404-72-0
• NSC-172758
• 5976-VUFB

• Inchi： InChI=1S/C18H27N5O3S/c1-4-26-18(25)13(9-12(2)3)23-14(24)7-5-6-8-27-17-15-16(20-10-19-15)21-11-22-17/h10-13,15H,4-9H2,1-3H3,(H,23,24)
• InChI Key： HRNNNTKFBSOLQG-UHFFFAOYSA-N
• SMILES： CCOC(C(NC(CCCCSC1=NC=NC2=NC=NC12)=O)CC(C)C)=O

Computed Properties

• Exact Mass: 393.18371
• Monoisotopic Mass: 393.183
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 12
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 135Ų
• XLogP3: 2.2

Experimental Properties

• Density: 1.3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.62
• PSA: 104.84
• LogP: 3.10020